Cas no 131116-62-6 (2(1H)-Pyridinethione,3-(hydroxymethyl)-)

2(1H)-Pyridinethione,3-(hydroxymethyl)- structure
131116-62-6 structure
Product Name:2(1H)-Pyridinethione,3-(hydroxymethyl)-
CAS No:131116-62-6
MF:C6H7NOS
MW:141.190880060196
CID:102426
PubChem ID:15644882
Update Time:2025-04-18

2(1H)-Pyridinethione,3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinethione,3-(hydroxymethyl)-
    • 2(1H)-Pyridinethione,3-(hydroxymethyl)-(9CI)
    • (2-Mercaptopyridin-3-yl)methanol
    • GPACUCVFGQCMQS-UHFFFAOYSA-N
    • 131116-62-6
    • 3-(HYDROXYMETHYL)-1H-PYRIDINE-2-THIONE
    • SCHEMBL4295806
    • Inchi: 1S/C6H7NOS/c8-4-5-2-1-3-7-6(5)9/h1-3,8H,4H2,(H,7,9)
    • InChI Key: GPACUCVFGQCMQS-UHFFFAOYSA-N
    • SMILES: S=C1C(=CC=CN1)CO

Computed Properties

  • Exact Mass: 141.02491
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 33.12
  • LogP: 0.86260
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